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Compound of Interest

Compound Name: Dimethylmalonic acid

Cat. No.: B146787 Get Quote

An In-depth Technical Guide to the Chemical Properties of Dimethylmalonic Acid

Introduction
Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a dicarboxylic acid

derivative of malonic acid.[1][2] In this derivative, both methylene hydrogens of malonic acid

have been substituted by methyl groups.[1][2] This structural modification imparts unique

chemical and physical properties that make it a valuable compound in various scientific

domains. It serves as an intermediate in the synthesis of pharmaceuticals, including

barbiturates and vitamins (B1, B2, B6), as well as in the production of resins, perfumes, and

adhesives. Furthermore, dimethylmalonic acid is recognized for its role as a fatty acid

synthesis inhibitor and has been identified as a human metabolite.[1][2] This guide provides a

comprehensive overview of the chemical properties of dimethylmalonic acid, tailored for

researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
Dimethylmalonic acid is a white crystalline solid under standard conditions.[1][2][3][4] Its key

physical and chemical properties are summarized in the table below for easy reference and

comparison.
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Property Value Source

IUPAC Name 2,2-dimethylpropanedioic acid [1]

Synonyms
2,2-Propanedicarboxylic acid,

Dimethylpropanedioic acid
[1][5]

CAS Number 595-46-0 [1][3][4]

Molecular Formula C₅H₈O₄ [1][3][4]

Molecular Weight 132.11 g/mol [1][3][4]

Appearance White crystalline solid [1][2][3]

Melting Point 191-193 °C (decomposes) [3][4][6]

Boiling Point 292.77 °C (rough estimate) [3][4]

Water Solubility 90 g/L at 13 °C [1][2][3][4]

pKa 3.15 at 25 °C [2][3][4]

LogP (Octanol/Water) 0.39 [1]

Vapor Pressure 0.0014 mmHg [1][5]

Density 1.5633 g/cm³ (rough estimate) [3][4]

Acidity and Reactivity
Dimethylmalonic acid is a dibasic acid, possessing two carboxylic acid functional groups. This

allows it to donate two protons in solution. The pKa value of 3.15 indicates that it is a

moderately strong organic acid.[2][3][4]

Key aspects of its reactivity include:

Esterification: Like other carboxylic acids, dimethylmalonic acid reacts with alcohols to

form esters. For instance, its reaction with methanol in the presence of a Lewis acid catalyst

yields 2,2-dimethylmalonate dimethyl ester.[7]

Salt Formation: It readily reacts with bases to form salts.
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Decomposition: Upon heating, dimethylmalonic acid can undergo decomposition.[8] It is

noted to sublime in a vacuum with some decomposition.[3][8] The anhydride of

dimethylmalonic acid is known to be the slowest to decompose among malonic,

methylmalonic, and dimethylmalonic anhydrides.[9]

Spectroscopic Properties
The structural features of dimethylmalonic acid can be elucidated using various

spectroscopic techniques.

¹H NMR Spectroscopy
In a ¹H NMR spectrum, dimethylmalonic acid typically exhibits a singlet corresponding to the

six protons of the two equivalent methyl groups. The chemical shift of the acidic protons of the

carboxyl groups is also observable, though its position can vary depending on the solvent and

concentration. A ¹H NMR spectrum of dimethylmalonic acid has been recorded in DMSO-d6.

[10] It is also used as an internal standard in NMR studies for quantitative analysis.[11]

Experimental Protocols
Protocol 1: Determination of pKa by Potentiometric
Titration
This protocol outlines a standard method for determining the acid dissociation constant (pKa)

of dimethylmalonic acid.

Materials:

Dimethylmalonic acid

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Deionized water

pH meter with a glass electrode, calibrated with standard buffer solutions (pH 4, 7, and 10)

Magnetic stirrer and stir bar
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Burette (50 mL)

Beaker (250 mL)

Procedure:

Accurately weigh a sample of dimethylmalonic acid and dissolve it in a known volume of

deionized water in the beaker.

Place the beaker on the magnetic stirrer and add the stir bar.

Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but

not in contact with the stir bar.

Record the initial pH of the solution.

Fill the burette with the standardized NaOH solution and record the initial volume.

Begin adding the NaOH solution in small increments (e.g., 0.5 mL).

After each addition, allow the pH to stabilize and record the pH and the total volume of

NaOH added.

Continue the titration past the equivalence point.

Plot the pH versus the volume of NaOH added to generate a titration curve.

The pKa can be determined from the half-equivalence point, where half of the acid has been

neutralized. For a diprotic acid, there will be two equivalence points and two corresponding

pKa values.

Protocol 2: Purification by Recrystallization
This protocol describes the purification of dimethylmalonic acid.[3][8]

Materials:

Crude dimethylmalonic acid
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Benzene

Petroleum ether

Erlenmeyer flask

Heating source (e.g., hot plate)

Buchner funnel and filter paper

Vacuum flask

Procedure:

Dissolve the crude dimethylmalonic acid in a minimal amount of hot benzene in an

Erlenmeyer flask.

If any insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature to promote the formation of crystals.

Further cool the flask in an ice bath to maximize crystal yield.

Add petroleum ether to precipitate more of the acid.

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold solvent (a mixture of benzene and petroleum

ether).

Dry the purified crystals, for example, in a vacuum oven.

Visualization of Dissociation Pathway
The following diagram illustrates the stepwise dissociation of dimethylmalonic acid in an

aqueous solution.
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Dissociation of Dimethylmalonic Acid
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Caption: Stepwise deprotonation of dimethylmalonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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